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Compound of Interest

Compound Name: BCN-HS-PEG2-bis(PNP)

Cat. No.: B15606880 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for BCN-HS-PEG2-bis(PNP) was found. The

following guidance is based on the safety information for structurally related compounds, such

as Bis(p-nitrophenyl) carbonate, and general best practices for handling reactive

bioconjugation reagents. It is imperative to supplement this information with a thorough risk

assessment before commencing any work.

Immediate Safety Information
BCN-HS-PEG2-bis(PNP) is a reactive linker commonly used in the development of Antibody-

Drug Conjugates (ADCs). The presence of the p-nitrophenyl (PNP) ester groups makes it

highly reactive towards nucleophiles, particularly primary amines.[1][2][3] While specific toxicity

data is unavailable, related PNP-activated compounds are classified as skin and eye irritants

and may be harmful if swallowed.[4][5]

Key Hazards:

Skin and Eye Irritation: Direct contact may cause irritation.[4][5]

Sensitization: Repeated exposure may lead to skin sensitization.

Ingestion: May be harmful if swallowed.[4][5]

Inhalation: Avoid inhalation of dust or aerosols.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling BCN-HS-PEG2-bis(PNP).

Area of Protection Required PPE
Specifications & Best

Practices

Eye and Face Safety Goggles

Must be compliant with EN 166

(EU) or ANSI Z87.1 (US)

standards. A face shield should

be worn when handling larger

quantities or if there is a splash

risk.

Hand Nitrile Rubber Gloves

Ensure gloves are clean and

dry before use. Inspect for

tears or punctures. Change

gloves immediately if

contaminated.

Body Laboratory Coat

A fully buttoned lab coat is

required. Consider a

chemically resistant apron

when handling larger

quantities.

Respiratory

Not required for small

quantities in a well-ventilated

area.

For larger quantities or if

dust/aerosol generation is

likely, use a NIOSH/MSHA or

European Standard EN 136

approved respirator.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe laboratory environment.
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Aspect Procedure

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid the formation of dust

and aerosols. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after

handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated place.[2] Protect from

moisture, as the compound is susceptible to

hydrolysis. Storage at -20°C is recommended.

[2]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://broadpharm.com/product/bp-20506
https://broadpharm.com/product/bp-20506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Spills

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal. For large spills, evacuate

the area and follow emergency response

protocols.

Disposal Plan
Proper disposal of BCN-HS-PEG2-bis(PNP) and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Method

Unused Product

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Materials (e.g., gloves, wipes)
Place in a sealed, labeled container and dispose

of as hazardous chemical waste.

Reaction Waste

Collect in a designated, labeled waste container.

The waste may need to be quenched with a

suitable reagent (e.g., an amine-containing

solution) before disposal, depending on the

reaction conditions and local regulations.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key logical relationships in handling BCN-HS-PEG2-
bis(PNP) safely.
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Handling BCN-HS-PEG2-bis(PNP)

Is the area well-ventilated?

Use a chemical fume hood

No

Handling small or large quantity?

Yes

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Small

Enhanced PPE:
- Face Shield

- Chemically Resistant Apron
- Consider Respirator

Large

Proceed with experiment

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Exposure Event

Route of Exposure?

Eye Contact

Eyes

Skin Contact

Skin

Ingestion

Mouth

Inhalation

Lungs

Flush with water for 15 min Wash with soap and water for 15 min Rinse mouth with water Move to fresh air

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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